Cas no 221202-34-2 (2,3-Difluoro-6-methoxybenzonitrile)

• Product Name: 2,3-Difluoro-6-methoxybenzonitrile
• CAS No: 221202-34-2
• MF: C₈H₅F₂NO
• MW: 169.128208875656
• MDL: MFCD04116019
• CID: 67044
• PubChem ID: 3841940
• Update Time: 2025-04-18

2,3-Difluoro-6-methoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2,3-Difluoro-6-methoxybenzonitrile
• 2,3-difluoro-6-methoxy-benzonitrile
• SCHEMBL186647
• AC-26128
• 221202-34-2
• AKOS015957030
• MFCD04116019
• 2, 3-difluoro-6-methoxybenzonitrile
• A21160
• FT-0693078
• DTXSID30397177
• JS-4352
• CS-0105537
• AOINHYTZCDVZGW-UHFFFAOYSA-N
• SY067204
• DB-019733

• MDL： MFCD04116019
• Inchi： 1S/C8H5F2NO/c1-12-7-3-2-6(9)8(10)5(7)4-11/h2-3H,1H3
• InChI Key： AOINHYTZCDVZGW-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1C#N)OC)F

Computed Properties

• Exact Mass: 169.03400
• Monoisotopic Mass: 169.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33A^2
• XLogP3: 1.8

Experimental Properties

• Color/Form: No data available
• Density: 1.27
• Melting Point: 79-82℃
• Boiling Point: 243.8±35.0 °C at 760 mmHg
• Flash Point: 101.3±25.9 °C
• Refractive Index: 1.485
• PSA: 33.02000
• LogP: 1.84508

2,3-Difluoro-6-methoxybenzonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN3439
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• HazardClass：6.1
• PackingGroup：III
• Packing Group：III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：III
• Storage Condition：Ambient temperatures.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides